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Abstract
Tributyl(vinyl)tin, an organotin compound with the chemical formula C₁₄H₃₀Sn, is a versatile

and widely utilized reagent in organic synthesis.[1][2] This colorless to pale yellow liquid is

particularly recognized for its critical role as a vinyl anion equivalent in palladium-catalyzed

cross-coupling reactions, most notably the Stille coupling.[1][2][3] Its stability and reactivity

have made it an invaluable tool for the formation of carbon-carbon bonds in the synthesis of

complex organic molecules, including pharmaceuticals and novel materials.[2][3] This guide

provides an in-depth overview of the physical and chemical properties of tributyl(vinyl)tin,

detailed experimental protocols for its synthesis and application, and essential safety and

handling information.

Physical and Chemical Properties
Tributyl(vinyl)tin is a stable organotin compound characterized by a set of distinct physical

and chemical properties that are crucial for its handling and application in synthetic chemistry.
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Tabulated Physical Properties
Property Value Reference(s)

Molecular Formula C₁₄H₃₀Sn [1][3]

Molecular Weight 317.10 g/mol [1][3]

Appearance
Clear, colorless to pale yellow

liquid
[1][3][4]

Density 1.085 g/mL at 25 °C [3][4][5]

Melting Point < 0 °C [3][4][6]

Boiling Point 104-106 °C at 3.5 mmHg [3][4][5]

Flash Point 43 °C (109.4 °F) - closed cup [3]

Refractive Index n20/D 1.478 [4][5][6]

Solubility

Insoluble in water; soluble in

chloroform; sparingly soluble in

ethyl acetate.

[3][5][7]

Spectroscopic Data
Spectroscopic analysis is essential for the characterization and purity assessment of

tributyl(vinyl)tin. Key spectroscopic data are available from various sources.

¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for tributyl(vinyl)tin are available in

spectral databases, which can be used for structural confirmation.[8][9]

Synthesis and Reactivity
Synthesis of Tributyl(vinyl)tin
The primary method for the synthesis of tributyl(vinyl)tin involves the reaction of a Grignard

reagent with a tributyltin halide.[3][4][10]

Experimental Protocol: Synthesis via Grignard Reaction[3][7]
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Preparation of Vinylmagnesium Bromide: In a flame-dried, three-necked flask equipped with

a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended

in anhydrous tetrahydrofuran (THF). A solution of vinyl bromide in anhydrous THF is added

dropwise to initiate the Grignard reaction. The mixture is typically stirred until the magnesium

is consumed.

Reaction with Tributyltin Chloride: The freshly prepared vinylmagnesium bromide solution is

cooled to 0 °C. A solution of tributyltin chloride in anhydrous THF is then added dropwise.

Workup and Purification: After the addition is complete, the reaction is stirred at room

temperature for several hours. The reaction is then quenched by the slow addition of a

saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl

ether. The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by

vacuum distillation to yield pure tributyl(vinyl)tin.

An alternative laboratory-scale synthesis involves the hydrostannylation of acetylene with

tributyltin hydride.[2][10]

Chemical Reactivity and Key Applications
Tributyl(vinyl)tin is a cornerstone reagent in palladium-catalyzed cross-coupling reactions,

serving as an effective vinyl group donor.[3][6]

2.2.1. The Stille Coupling Reaction

The most prominent application of tributyl(vinyl)tin is in the Stille coupling reaction, which

forms a carbon-carbon bond by coupling the organotin compound with an organic halide or

triflate in the presence of a palladium catalyst.[1][2][3] This reaction is highly valued for its

tolerance of a wide range of functional groups.[3]

Reaction with Aryl Halides/Triflates: Yields substituted styrenes.[3]

Reaction with Vinyl Halides/Triflates: Produces conjugated dienes.[3]

Logical Workflow of the Stille Coupling Reaction
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Caption: General workflow for a Stille coupling reaction using tributyl(vinyl)tin.

Catalytic Cycle of the Stille Reaction

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium

catalyst.[11]
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Caption: The catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Stille Coupling of an Aryl Bromide[11]

Reaction Setup: A flame-dried Schlenk flask is charged with the aryl bromide (1.0 eq.),

tributyl(vinyl)tin (1.1-1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and an

anhydrous solvent (e.g., toluene or THF) under an inert atmosphere (argon or nitrogen).
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Reaction Execution: The reaction mixture is heated to reflux with vigorous stirring. The

progress of the reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup and Purification: Upon completion, the reaction is cooled to room temperature and

diluted with an organic solvent like ethyl acetate. The mixture is then washed with aqueous

potassium fluoride to remove tin byproducts, followed by a brine wash. The organic layer is

dried, filtered, and concentrated. The crude product is purified by column chromatography on

silica gel.

Safety, Handling, and Toxicology
Tributyl(vinyl)tin is a hazardous substance and requires careful handling in a well-ventilated

fume hood.[12][13]

Hazard Identification[15][16][17]
Toxicity: Toxic if swallowed and harmful in contact with skin.[13][14] Organotin compounds

can have endocrine-disrupting properties and may cause reproductive and developmental

toxicity.[1][2]

Irritation: Causes skin and serious eye irritation.[13]

Organ Damage: Causes damage to organs through prolonged or repeated exposure.[13][15]

Flammability: Flammable liquid and vapor.[15]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[13]

Recommended Safety Precautions[14][15]
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[12]

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[12]

Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapor or mist.[13]

Wash hands thoroughly after handling.[13]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, strong acids, and strong bases.[12][13] Keep containers tightly

closed.[12]

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)

and place in a suitable container for disposal.[12] Prevent entry into waterways.[4]

First Aid Measures[6][15]
Inhalation: Move the person to fresh air. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and

water. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][13]

Conclusion
Tributyl(vinyl)tin is a powerful synthetic tool, particularly in the realm of palladium-catalyzed

cross-coupling reactions. Its utility in constructing complex molecular architectures makes it

indispensable in pharmaceutical and materials science research.[2][3] However, its significant

toxicity necessitates strict adherence to safety protocols to ensure the well-being of

researchers and minimize environmental impact.[3][14] A thorough understanding of its

properties, reactivity, and handling requirements is paramount for its effective and safe

utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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